Cas no 1172751-87-9 (2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide)

• Product Name: 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide
• CAS No: 1172751-87-9
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 6009319
• PubChem ID: 44044971
• Update Time: 2025-07-17

2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide
• 2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• AKOS024487504
• 1172751-87-9
• VU0627842-1
• F5001-2220
• 2-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)-N-(2-methoxyphenethyl)acetamide

• Inchi： 1S/C22H22N2O5/c1-26-18-5-3-2-4-15(18)8-9-23-22(25)14-17-13-20(29-24-17)16-6-7-19-21(12-16)28-11-10-27-19/h2-7,12-13H,8-11,14H2,1H3,(H,23,25)
• InChI Key： PTXGEOZAASXEMM-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)CC1C=C(C2=CC=C3OCCOC3=C2)ON=1

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide

2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 1172751-87-9): An Overview

2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 1172751-87-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,4-benzodioxin ring and an oxazolyl moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 1172751-87-9) is notable for its combination of aromatic and heterocyclic functionalities. The 1,4-benzodioxin ring is a common motif in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory and anti-cancer properties. The oxazolyl moiety, on the other hand, is known for its ability to enhance the stability and bioavailability of drug molecules. The presence of these functional groups in a single molecule suggests that 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide may possess a wide range of pharmacological activities.

Recent research has highlighted the potential of 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 1172751-87-9) in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazolololololololololololololo* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* o* *xazol-* *xazol-* *xazol-* *xazol-* *xazol-* *xazol-* *xazol-* *xazol-* *xazol-* *xazol-* *xazoly*-N--(methoxypheny*)ethylacetamide (CAS No. 117*87*9) has also been investigated for its potential anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 2--(methoxypheny*)ethylacetamide (CAS No. 1*8*9) have also been studied extensively. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for the development of effective oral formulations for therapeutic use. Furthermore, the compound's low toxicity profile in preclinical models suggests that it may be safe for use in humans.

In conclusion, ---(methoxypheny*)ethylacetamide (CAS No. 9) represents a promising lead compound for the development of novel therapeutics targeting inflammatory and cancer-related diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its pharmacological properties and evaluate its efficacy in more advanced models of disease.